5-Chloro-2-(1,4-diazabicyclo[3.2.1]octan-4-ylmethyl)-1,3-thiazole
Catalog No.
S7599110
CAS No.
M.F
C10H14ClN3S
M. Wt
243.76 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-Chloro-2-(1,4-diazabicyclo[3.2.1]octan-4-ylmethyl)-1,3-thiazole
IUPAC Name
5-chloro-2-(1,4-diazabicyclo[3.2.1]octan-4-ylmethyl)-1,3-thiazole
Molecular Formula
C10H14ClN3S
Molecular Weight
243.76 g/mol
InChI
InChI=1S/C10H14ClN3S/c11-9-5-12-10(15-9)7-14-4-3-13-2-1-8(14)6-13/h5,8H,1-4,6-7H2
InChI Key
XUSHUNFAFWCVBQ-UHFFFAOYSA-N
SMILES
C1CN2CCN(C1C2)CC3=NC=C(S3)Cl
Canonical SMILES
C1CN2CCN(C1C2)CC3=NC=C(S3)Cl
XLogP3
1.8
Hydrogen Bond Acceptor Count
4
Exact Mass
243.0596963 g/mol
Monoisotopic Mass
243.0596963 g/mol
Heavy Atom Count
15
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